Cas no 161796-15-2 (Methyl 3-amino-4-chlorobenzoate Hydrochloride (1:1))

Methyl 3-amino-4-chlorobenzoate Hydrochloride (1:1) structure
161796-15-2 structure
Product Name:Methyl 3-amino-4-chlorobenzoate Hydrochloride (1:1)
CAS No:161796-15-2
MF:C8H9Cl2NO2
MW:222.068560361862
CID:1341463
PubChem ID:24820214
Update Time:2025-04-20

Methyl 3-amino-4-chlorobenzoate Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-amino-4-chlorobenzoate Hydrochloride (1:1)
    • benzoic a<wbr>
    • Methyl 3-amino-4-chlorobenzoate hydrochloride
    • LogP
    • benzoic a<wbr>; Methyl 3-amino-4-chlorobenzoate hydrochloride; LogP
    • 3-AMINO-4-CHLOROBENZOIC ACID METHYL ESTER HYDROCHLORIDE
    • SCHEMBL4717368
    • 3-Amino-4-chloro-benzoic acid methyl ester hydrochloride
    • IOUBMFSWJJVNTE-UHFFFAOYSA-N
    • 161796-15-2
    • methyl 3-amino-4-chlorobenzoate;hydrochloride
    • Inchi: 1S/C8H8ClNO2.ClH/c1-12-8(11)5-2-3-6(9)7(10)4-5;/h2-4H,10H2,1H3;1H
    • InChI Key: IOUBMFSWJJVNTE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(=O)OC)=CC=1N.Cl

Computed Properties

  • Exact Mass: 221.00117
  • Monoisotopic Mass: 221.0010339g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32
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